Cas no 73789-98-7 (Ethyl2-(4-Biphenylyl)-2,2-difluoroacetate)

• Product Name: Ethyl2-(4-Biphenylyl)-2,2-difluoroacetate
• CAS No: 73789-98-7
• MF: C₁₆H₁₄F₂O₂
• MW: 276.277971744537
• MDL: MFCD26728234
• CID: 4655888
• PubChem ID: 12585539
• Update Time: 2025-06-08

Ethyl2-(4-Biphenylyl)-2,2-difluoroacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl2-(4-Biphenylyl)-2,2-difluoroacetate
• [1,1'-Biphenyl]-4-acetic acid, alpha,alpha-difluoro-, ethyl ester
• CS-0455314
• ethyl 2,2-difluoro-2-(4-phenylphenyl)acetate
• Ethyl 2-(4-Biphenylyl)-2,2-difluoroacetate
• AKOS014791586
• SY038903
• [1,1'-Biphenyl]-4-aceticacid,alpha,alpha-difluoro-,ethylester
• SCHEMBL1171941
• AC6713
• ethyl 2-(biphenyl-4-yl)-2,2-difluoroacetate
• ethyl 2-{[1,1'-biphenyl]-4-yl}-2,2-difluoroacetate
• 73789-98-7
• HS-7592
• Ethyl 2-([1,1'-biphenyl]-4-yl)-2,2-difluoroacetate
• MFCD26728234
• 2-(biphenyl-4-yl)-2,2-difluoroacetic acid ethyl ester

• MDL： MFCD26728234
• Inchi： 1S/C16H14F2O2/c1-2-20-15(19)16(17,18)14-10-8-13(9-11-14)12-6-4-3-5-7-12/h3-11H,2H2,1H3
• InChI Key： MOLYMHPFNGLCBJ-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C1C=CC(=CC=1)C1C=CC=CC=1)F

Computed Properties

• Exact Mass: 276.09618601g/mol
• Monoisotopic Mass: 276.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Additional information on Ethyl2-(4-Biphenylyl)-2,2-difluoroacetate

Ethyl 2-(4-Biphenylyl)-2,2-difluoroacetate (CAS No. 73789-98-7): An Overview of Its Properties, Applications, and Recent Research

Ethyl 2-(4-Biphenylyl)-2,2-difluoroacetate (CAS No. 73789-98-7) is a versatile compound with a unique structure that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound features a biphenyl moiety and difluoroacetate functionality, which contribute to its diverse applications and potential in various scientific and industrial domains.

The biphenyl moiety in Ethyl 2-(4-Biphenylyl)-2,2-difluoroacetate is a common structural feature in many biologically active molecules, including pharmaceuticals and agrochemicals. The presence of this moiety often imparts rigidity and planarity to the molecule, which can influence its pharmacokinetic properties and biological activity. Additionally, the difluoroacetate group adds unique chemical reactivity and stability, making the compound an attractive building block for synthetic transformations.

Recent research has highlighted the potential of Ethyl 2-(4-Biphenylyl)-2,2-difluoroacetate in the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of Ethyl 2-(4-Biphenylyl)-2,2-difluoroacetate exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a lead compound for drug discovery.

In the realm of materials science, Ethyl 2-(4-Biphenylyl)-2,2-difluoroacetate has been investigated for its applications in liquid crystals and organic electronics. The rigid biphenyl core and fluorinated acetate group contribute to the formation of well-ordered molecular assemblies, which are essential for the performance of liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs). A study published in Advanced Materials demonstrated that compounds derived from Ethyl 2-(4-Biphenylyl)-2,2-difluoroacetate exhibited excellent thermal stability and high dielectric constants, making them suitable for use in advanced electronic devices.

The synthetic accessibility of Ethyl 2-(4-Biphenylyl)-2,2-difluoroacetate is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to prepare this compound on both laboratory and industrial scales. One notable method involves the nucleophilic substitution reaction between ethyl 2-bromo-2-fluoroacetate and 4-biphenylboronic acid under palladium catalysis. This reaction proceeds with high yield and selectivity, making it an attractive option for large-scale production.

In addition to its synthetic utility, Ethyl 2-(4-Biphenylyl)-2,2-difluoroacetate has been studied for its potential as a chiral auxiliary in asymmetric synthesis. The presence of the biphenyl moiety can be exploited to induce chirality in target molecules through various catalytic processes. A recent study published in Tetrahedron: Asymmetry reported the successful use of Ethyl 2-(4-Biphenylyl)-2,2-difluoroacetate as a chiral auxiliary in the enantioselective synthesis of biologically active compounds. The results showed high enantiomeric excesses (ee) and good yields, highlighting the compound's versatility in asymmetric catalysis.

The environmental impact of Ethyl 2-(4-Biphenylyl)-2,2-difluoroacetate is also an important consideration. While the compound itself is not classified as hazardous or toxic under current regulations, its degradation products and potential environmental fate need to be carefully evaluated. Studies have shown that under controlled conditions, Ethyl 2-(4-Biphenylyl)-2,2-difluoroacetate can be biodegraded by certain microbial strains, suggesting that it may have a lower environmental impact compared to other fluorinated compounds.

In conclusion, Ethyl 2-(4-Biphenylyl)-2,2-difluoroacetate (CAS No. 73789-98-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structure combines the rigidity and planarity of the biphenyl moiety with the chemical reactivity and stability of the difluoroacetate group. Recent research has demonstrated its utility in pharmaceutical development, materials science, synthetic chemistry, and environmental studies. As ongoing research continues to uncover new applications and properties of this compound, it is likely to remain an important molecule in the chemical sciences.